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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanol-d4

Cat. No.: B565554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive overview of 2-(2-
Aminoethylamino)ethanol-d4, a deuterated analog of 2-(2-Aminoethylamino)ethanol. This

document outlines its key applications in metabolic research and pharmacokinetic studies,

detailed protocols for its use, and essential safety and handling information. The inclusion of a

stable isotopic label makes it an invaluable tool for tracing and quantifying metabolic pathways

and drug disposition.

Chemical and Physical Properties
2-(2-Aminoethylamino)ethanol-d4 is a colorless oily substance.[1][2] Its physical and

chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 1246819-88-4 [2][3]

Molecular Formula C4H8D4N2O [2]

Molecular Weight 108.18 g/mol [3]

Purity ≥95% by HPLC; ≥98% atom D [1]

Appearance Colorless Oily Matter [1]

Boiling Point 238-240 °C (for unlabeled) [1]

Melting Point -28 °C (for unlabeled) [1]

Solubility
Soluble in Chloroform, DMSO,

Methanol
[1]

Storage Store at 2-8°C [1][2]

Safety and Handling
The non-deuterated analogue, 2-(2-Aminoethylamino)ethanol, is classified as a corrosive

substance that can cause severe skin burns and eye damage.[4][5][6][7] It may also cause an

allergic skin reaction and respiratory irritation.[4][5] Furthermore, it is suspected of damaging

fertility or the unborn child.[4][5] It is crucial to handle 2-(2-Aminoethylamino)ethanol-d4 with

the same precautions in a well-ventilated area, preferably under a fume hood.[4]

3.1 Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8]

3.2 First Aid Measures
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Inhalation: Move the victim to fresh air. Call a physician if symptoms persist.[4]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower.

Call a physician immediately.[4]

Eye Contact: Rinse out with plenty of water. Immediately call an ophthalmologist.[4]

Ingestion: Make the victim drink water (two glasses at most). Avoid vomiting. Call a physician

immediately.[4]

Applications
2-(2-Aminoethylamino)ethanol-d4 serves as a stable isotope-labeled internal standard for the

quantification of 2-(2-Aminoethylamino)ethanol by mass spectrometry. Its primary applications

are in:

Metabolic Pathway Studies: The deuterium label allows researchers to trace the metabolic

fate of 2-(2-Aminoethylamino)ethanol within biological systems.[1] By using techniques like

mass spectrometry, the transformation of the compound can be meticulously monitored.[1]

Pharmacokinetics (ADME): In drug development, it is crucial to understand the absorption,

distribution, metabolism, and excretion (ADME) of a compound.[1] 2-(2-
Aminoethylamino)ethanol-d4 can be used as a tracer to provide precise data on how a

drug behaves in the body, which is vital for optimizing dosage and efficacy.[1]

Stable Isotope Labeling: It can be used in the synthesis of labeled proteins and peptides for

various research purposes.[1]

Experimental Protocols
5.1 Protocol for In Vitro Metabolic Stability Assay

This protocol outlines a general procedure for assessing the metabolic stability of 2-(2-
Aminoethylamino)ethanol-d4 in liver microsomes.

5.1.1 Materials

2-(2-Aminoethylamino)ethanol-d4
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Liver microsomes (e.g., human, rat)

NADPH regenerating system

Phosphate buffer (pH 7.4)

Acetonitrile (for quenching)

Internal standard

LC-MS/MS system

5.1.2 Procedure

Prepare a stock solution of 2-(2-Aminoethylamino)ethanol-d4 in a suitable solvent (e.g.,

DMSO, Methanol).

In a microcentrifuge tube, pre-incubate liver microsomes in phosphate buffer at 37°C for 5

minutes.

Initiate the metabolic reaction by adding the NADPH regenerating system and the 2-(2-
Aminoethylamino)ethanol-d4 stock solution.

At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an

equal volume of ice-cold acetonitrile containing an internal standard.

Centrifuge the samples to precipitate proteins.

Transfer the supernatant to a new tube or a 96-well plate for analysis.

Analyze the samples by LC-MS/MS to determine the concentration of 2-(2-
Aminoethylamino)ethanol-d4 remaining at each time point.

5.2 Analytical Method: Quantification by LC-MS/MS

This method is suitable for the quantitative analysis of 2-(2-Aminoethylamino)ethanol-d4 in

biological matrices.
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5.2.1 Instrumentation and Conditions

Parameter Condition

LC System Standard HPLC or UPLC system

Column Reverse-phase C18 column

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid

Gradient Optimized for separation

Flow Rate 0.4 mL/min

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions

To be optimized for 2-(2-

Aminoethylamino)ethanol-d4 and internal

standard

Visualizations
6.1 Experimental Workflow for Metabolic Stability Assay

Prepare Stock Solution
(Substrate)

Initiate Reaction
(Add NADPH & Substrate)

Pre-incubate Liver Microsomes
(37°C, 5 min)

Time-Point Sampling
(0, 5, 15, 30, 60 min)

Quench Reaction
(Ice-cold Acetonitrile + IS)

Protein Precipitation
(Centrifugation) Collect Supernatant LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the in vitro metabolic stability assay of 2-(2-Aminoethylamino)ethanol-
d4.
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6.2 Logical Flow for LC-MS/MS Data Acquisition and Analysis

Sample Preparation
(Extraction/Dilution)

LC Injection

Chromatographic Separation
(Reverse Phase)

Electrospray Ionization (ESI+)

Mass Spectrometry
(MRM Detection)

Data Processing
(Integration & Quantification)

Results
(Concentration vs. Time)

Click to download full resolution via product page

Caption: Data acquisition and analysis workflow for LC-MS/MS quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b565554?utm_src=pdf-body-img
https://www.benchchem.com/product/b565554?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. isotope.bocsci.com [isotope.bocsci.com]

2. 2-(2-Aminoethylamino)ethanol-d4 | 1246819-88-4 - Coompo [coompo.com]

3. 2-(2-Aminoethylamino)ethanol-d4 | C4H12N2O | CID 71313218 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. indenta.com [indenta.com]

5. cpachem.com [cpachem.com]

6. carlroth.com [carlroth.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes and Protocols: 2-(2-
Aminoethylamino)ethanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565554#standard-operating-procedure-for-2-2-
aminoethylamino-ethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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